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Compound of Interest

Compound Name: Torularhodin

Cat. No.: B1231415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of Torularhodin, a carotenoid pigment of microbial origin. It also delves into its

significant biological activities and the experimental protocols used for its study, making it a

valuable resource for professionals in research and drug development.

Core Physical and Chemical Properties
Torularhodin (3′,4′-Didehydro-β,ψ-caroten-16′-oic acid) is a xanthophyll carotenoid produced

by various red yeasts, such as those from the Rhodotorula, Sporobolomyces, and

Sporidiobolus genera.[1][2] It is distinguished by a terminal carboxylic acid group, which

confers polar properties, and a long polyene chain responsible for its characteristic red color

and potent antioxidant activity.[2]

Table 1: Physical and Chemical Properties of Torularhodin
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Property Value Source(s)

CAS Registry Number 514-92-1 [3]

Molecular Formula C₄₀H₅₂O₂ [3][4][5]

Molecular Weight 564.84 g/mol [3][4][5]

Appearance Fine dark purple needles [3]

Melting Point
210-212 °C (with some

decomposition)
[3]

214 °C [5][6]

Solubility
Freely Soluble: Carbon

disulfide, Chloroform, Pyridine
[3]

Less Soluble: Ether, Benzene,

Hot ethanol
[3]

Sparingly Soluble: Methanol [3]

Practically Insoluble:

Petroleum ether
[3]

Storage

Store at < -15°C under inert

gas (Nitrogen), protected from

light.

[5]

Table 2: Spectral Properties of Torularhodin in Various Solvents
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Solvent
Absorption Maxima (λmax
in nm)

Source(s)

Carbon Disulfide (CS₂) 582, 541, 502 [3]

Methanol 529, 493, 460 [3]

Chloroform 514 [7]

Acetone 494 [7]

n-hexane/ethanol (1/1, v/v) 499 [7]

Biological Activities and Signaling Pathways
Torularhodin exhibits a range of biological activities, making it a compound of significant

interest for therapeutic applications.[1][8] Its antioxidant capacity is particularly noteworthy,

reported to be more efficient than β-carotene in scavenging reactive oxygen species (ROS) like

hydrogen peroxide and singlet oxygen.[9][10]

Key biological activities include:

Antioxidant Activity: Protects against oxidative stress and damage.[2][11]

Anti-inflammatory Effects: Modulates key inflammatory pathways.[12][13]

Anticancer Properties: Induces apoptosis in cancer cells, with demonstrated efficacy against

prostate cancer models.[14][15][16]

Antimicrobial Activity: Shows efficacy against various human pathogenic microbial strains.

[10][17]

Pro-vitamin A Activity: Possesses the necessary structural features to act as a precursor to

vitamin A.[2]

The therapeutic effects of Torularhodin are mediated through its interaction with several key

cellular signaling pathways.
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Torularhodin has been shown to alleviate hepatic dyslipidemia and inflammation by activating

the Peroxisome Proliferator-Activated Receptor Alpha (PPARα) signaling pathway. This

activation up-regulates genes involved in fatty acid β-oxidation and cholesterol excretion,

thereby reducing lipid accumulation and inflammation.[12]
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Torularhodin's role in the PPARα signaling pathway.

Additionally, Torularhodin can inhibit the Toll-like Receptor 4 (TLR4) inflammatory pathway. By

reducing the expression of TLR4 and its downstream signaling molecule MyD88, it attenuates

the inflammatory response in cells.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1231415?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36234935/
https://www.benchchem.com/product/b1231415?utm_src=pdf-body-img
https://www.benchchem.com/product/b1231415?utm_src=pdf-body
https://www.benchchem.com/product/b1231415?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920945/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LPS (Inflammatory Stimulus)

TLR4 Receptor

Torularhodin

Inhibits

MyD88

↓ Inflammatory Factors
(TNF-α, IL-1β)

Reduced Cellular
Inflammation

Click to download full resolution via product page

Inhibition of the TLR4 inflammatory pathway by Torularhodin.

The antioxidant effects of Torularhodin are linked to the Nrf2/HO-1 signaling pathway. It

promotes the activity of Nuclear factor erythroid 2-related factor 2 (Nrf2), which upregulates the

expression of antioxidant enzymes like Heme Oxygenase-1 (HO-1), thereby protecting cells

from oxidative damage.[11]
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Torularhodin's activation of the Nrf2/HO-1 antioxidant pathway.

Torularhodin induces apoptosis in cancer cells by modulating the expression of key regulatory

proteins. It downregulates the anti-apoptotic protein Bcl-2 while upregulating the pro-apoptotic

protein Bax. This shift in the Bax/Bcl-2 ratio leads to the activation of caspases (including

caspase-3, -8, and -9), executing the apoptotic cell death program.[14][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1231415?utm_src=pdf-body-img
https://www.benchchem.com/product/b1231415?utm_src=pdf-body
https://www.benchchem.com/product/b1231415?utm_src=pdf-body
https://www.medchemexpress.com/torularhodin.html
https://pubmed.ncbi.nlm.nih.gov/26742427/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Torularhodin

↓ Bcl-2 (Anti-apoptotic) ↑ Bax (Pro-apoptotic)

↑ Caspase-3, 8, 9 Activation

Apoptosis of
Tumor Cells

Click to download full resolution via product page

Apoptosis induction in cancer cells by Torularhodin.

Experimental Protocols
Torularhodin is an intracellular pigment that requires cell disruption for efficient extraction.[2]

Various methods have been developed, often involving organic solvents or supercritical fluid

extraction.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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